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Compound of Interest

Compound Name:
5-Methoxy-4-

methylnicotinaldehyde

CAS No.: 113118-86-8

Cat. No.: B056831

Get Quote

Technical Support Center: 5-Methoxy-4-
methylnicotinaldehyde
Ticket ID: SOL-5M4M-NIC Status: Open Topic: Solubility Optimization & Troubleshooting

Applicable CAS: 120511-73-1 (Generic/Isomer analogs: 123506-66-1)

Physicochemical Profile & Solubility Logic
Before attempting solubilization, it is critical to understand the forces governing this molecule's

behavior. 5-Methoxy-4-methylnicotinaldehyde is a polysubstituted pyridine. Its solubility is

governed by the competition between the lipophilic aromatic core and the ionizable pyridine

nitrogen.
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Parameter Estimated Value Implication for Solubility

LogP (Lipophilicity) ~1.2 – 1.8

Moderately lipophilic. Poor

water solubility in neutral state.

Good solubility in

DMSO/Ethanol.

pKa (Pyridine N) ~4.5 – 5.5

CRITICAL: The molecule is

basic. It will exist as a neutral,

insoluble species at pH > 6.0

and a cationic, soluble species

at pH < 4.0.

H-Bond Donors 0
Limited interaction with water

unless protonated.

H-Bond Acceptors 3 (N, O-Me, C=O)
Good solubility in aprotic polar

solvents (DMSO, DMF).

Quick-Reference Solvent Compatibility Matrix
Use this table to select the primary vehicle for your stock solution.
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Solvent Solubility Rating Max Conc. (Est.)[1] Usage Notes

DMSO Excellent > 50 mM

Preferred for

biological assays.

Hygroscopic; keep

anhydrous to prevent

aldehyde hydration.

Ethanol Good ~ 20-30 mM

Good for chemical

synthesis. Avoid for

cellular assays if

>0.1% final volume.

Water (pH 7) Poor < 1 mM
Do not use as a

primary solvent.

0.1 M HCl Excellent > 50 mM

Forms the pyridinium

hydrochloride salt in

situ. Best for aqueous

stock if acidity is

tolerated.

DCM / Chloroform Excellent > 100 mM
Ideal for

extraction/purification.

Troubleshooting Guide (Q&A Format)
Scenario A: Biological Assay Preparation
Q: I dissolved the compound in DMSO, but it precipitates immediately when I add it to my cell

culture media (pH 7.4). Why? A: This is a classic "Crash-Out" event.

The Cause: You are diluting a hydrophobic solute (LogP ~1.5) from a favorable solvent

(DMSO) into an unfavorable one (Water at pH 7.4). At pH 7.4, the pyridine nitrogen is

deprotonated (neutral), making the molecule its least soluble self.

The Fix:
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Lower the Concentration: Ensure your final concentration is below the thermodynamic

solubility limit (likely < 100 µM in neutral buffer).

Intermediate Dilution: Do not pipet directly from 100% DMSO to Media. Perform a serial

dilution in media without serum first to check for turbidity.

Shift the pH (If possible): If your assay tolerates it, slightly acidifying the buffer (pH 6.0-6.5)

can significantly increase solubility by partially protonating the nitrogen.

Q: My DMSO stock solution turned yellow/brown after a week at room temperature. A:

Aldehyde instability.

The Cause: Nicotinaldehydes are prone to oxidation (forming the carboxylic acid) and

photodegradation. The color change indicates the formation of N-oxide or oxidative

degradation products.

The Fix:

Store stocks at -20°C or -80°C.

Purge vials with Argon/Nitrogen after use.

Verify Integrity: Run a quick LC-MS. If the mass has shifted by +16 (N-oxide) or +16

(Acid), discard the stock.

Scenario B: Chemical Synthesis & Purification
Q: I cannot get the compound to dissolve in water for a reductive amination reaction. A: Neutral

water is the wrong solvent.

The Cause: The neutral pyridine lattice energy is too high for water to overcome.

The Fix: Use the "Salt-Switch" Protocol.

Suspend the compound in water.

Add 1.0 - 1.1 equivalents of 1M HCl dropwise.
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The solution should clarify as the pyridinium hydrochloride salt forms.

Note: For reductive amination, ensure the subsequent addition of the amine and reducing

agent buffers the pH back to the optimal range (usually pH 5-6), which coincidentally

maintains the solubility of this starting material.

Q: During extraction, the compound is not migrating into the organic layer (DCM). A: Check

your aqueous pH.

The Cause: If your aqueous layer is acidic (pH < 5), the compound is protonated and locked

in the water phase.

The Fix: Basify the aqueous layer to pH ~8-9 using Saturated NaHCO₃ or dilute NaOH. This

deprotonates the pyridine, rendering it lipophilic, and it will partition efficiently into DCM or

Ethyl Acetate.

Visual Troubleshooting Workflow
Follow this logic flow to determine the optimal solubilization strategy.
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Start: 5-Methoxy-4-methylnicotinaldehyde
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Caption: Decision tree for selecting the correct solubilization method based on experimental

context (Biological vs. Chemical).

Experimental Protocols
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Protocol A: Kinetic Solubility Determination (The "Cloud
Point" Method)
Use this to find the exact solubility limit in your specific buffer.

Prepare Stock: Dissolve compound in DMSO to 50 mM.

Prepare Buffer: Aliquot 196 µL of your assay buffer (e.g., PBS pH 7.4) into a 96-well plate.

Titrate:

Add 4 µL of DMSO stock (Final: 1 mM). Mix and measure Absorbance at 620 nm

(turbidity).

If A620 < 0.01 (Clear), repeat with higher volume or concentration.

If A620 > 0.05 (Turbid), you have exceeded solubility.

Result: The concentration just prior to turbidity is your Kinetic Solubility Limit.

Protocol B: In-Situ Salt Formation for Aqueous Stock
Use this when you strictly require an aqueous stock solution without DMSO.

Weigh 10 mg of 5-Methoxy-4-methylnicotinaldehyde.[2]

Calculate moles:

.

Add 0.9 equivalents of 0.1 M HCl (

).

Why 0.9 eq? To prevent excess acidity.

Vortex vigorously for 60 seconds.

If solid remains, add water dropwise until clear.
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Filter Sterilize: Pass through a 0.22 µm PVDF filter immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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